BENZO(a)PYRENE-11,12-DIOL, 11,12-DIHYDRO-, cis-
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Overview
Description
Benzo[a]pyrene-cis-11,12-dihydrodiol is a phenanthrol.
Scientific Research Applications
Degradation and Bioremediation
- Degradation by Mycobacterium vanbaalenii PYR-1: This bacterium can oxidize BENZO(a)PYRENE, producing metabolites including cis-BENZO(a)PYRENE-11,12-DIOL, 11,12-DIHYDRO-. This study extends the pathways proposed for the bacterial metabolism of BENZO(a)PYRENE (Moody et al., 2004).
- Biodegradation by Fusarium sp.: A fungal isolate, Fusarium sp., can degrade BENZO(a)PYRENE, indicating its potential for bioremediation (Chulalaksananukul et al., 2006).
- Biodegradation by Bacillus cereus and Bacillus vireti: These bacteria, isolated from petrochemical soil, can utilize BENZO(a)PYRENE as a carbon source, suggesting their use in bioremediation of contaminated sites (Mohandass et al., 2012).
Environmental and Health Impacts
- Placental Transfer and DNA Binding: This study confirms that BENZO(a)PYRENE, when exposed to the maternal circulation, can reach the fetal compartment and bind to DNA in the placenta (Karttunen et al., 2010).
- Environmental Pollution and Health Harm: Discusses the harm of BENZO(a)PYRENE to health, its environmental concentrations, and research focuses on this compound (Xiaoli and Fusheng, 2002).
Metabolic and Molecular Insights
- Metabolism in Rodent and Human Hepatic Microsomes: This study investigates the metabolism of BENZO(a)PYRENE-7,8-dihydrodiol and its comparison in rodents and humans, providing insights into species-specific metabolic pathways (Smith et al., 2017).
Properties
CAS No. |
64283-13-2 |
---|---|
Molecular Formula |
C20H14O2 |
Molecular Weight |
286.3 g/mol |
IUPAC Name |
(11S,12R)-11,12-dihydrobenzo[a]pyrene-11,12-diol |
InChI |
InChI=1S/C20H14O2/c21-19-15-7-3-5-11-8-9-13-10-12-4-1-2-6-14(12)18(20(19)22)17(13)16(11)15/h1-10,19-22H/t19-,20+/m1/s1 |
InChI Key |
SGHZUKBSLLOHPU-UXHICEINSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C=C3C=CC4=C5C3=C2[C@@H]([C@@H](C5=CC=C4)O)O |
SMILES |
C1=CC=C2C(=C1)C=C3C=CC4=C5C3=C2C(C(C5=CC=C4)O)O |
Canonical SMILES |
C1=CC=C2C(=C1)C=C3C=CC4=C5C3=C2C(C(C5=CC=C4)O)O |
64283-13-2 | |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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